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Compound of Interest

Compound Name: X-GlcA

Cat. No.: B16338473

Get Quote

For researchers and professionals in the life sciences, ensuring the safe and compliant

disposal of laboratory chemicals is a critical aspect of daily operations. This guide provides

detailed procedural information for the proper disposal of 5-Bromo-4-chloro-3-indolyl-β-D-

glucuronic acid (X-GlcA), a widely used histochemical substrate for the GUS reporter gene

system. Adherence to these guidelines is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Chemical and Physical Properties of X-GlcA
Understanding the properties of X-GlcA is the first step in handling and disposing of it safely.

The following table summarizes key data for the commonly used cyclohexylammonium salt

form of X-GlcA.
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Property Value

Synonyms
5-Bromo-4-chloro-3-indolyl-β-D-glucuronic acid,

cyclohexylammonium salt, X-Gluc CHA Salt

CAS Number 114162-64-0

Molecular Formula C₂₀H₂₆BrClN₂O₇

Molecular Weight 521.8 g/mol

Form Powder

Solubility
Soluble in Dimethylformamide (DMF) and

Dimethyl sulfoxide (DMSO)[1][2]

Storage Temperature 2-8°C[1][2]

Hazard Assessment
A Safety Data Sheet (SDS) for X-GlcA cyclohexylammonium salt monohydrate indicates that

the substance is not classified as hazardous under Regulation (EC) 1272/2008 (GHS/CLP)[3].

However, the SDS also cautions that the toxicological properties of the material have not been

thoroughly investigated[3]. Therefore, it is prudent to handle X-GlcA with care, treating it as a

potentially hazardous substance.

For a related compound, X-Gal, the SDS indicates it is harmful if swallowed, in contact with

skin, or if inhaled[4]. Given the structural similarities, it is recommended to take similar

precautions with X-GlcA.

Recommended Personal Protective Equipment (PPE) when handling X-GlcA:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect clothing and skin.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, a dust mask or respirator may be appropriate.
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X-GlcA Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of X-GlcA
waste.
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Caption: Workflow for the proper disposal of X-GlcA waste.

Step-by-Step Disposal Procedures
1. Waste Identification and Segregation:

All materials contaminated with X-GlcA, including unused powder, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves), should be considered chemical

waste.

Do not mix X-GlcA waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[5][6] Incompatible wastes,

when mixed, can react violently or release hazardous gases.[5] For instance, store acids and

bases separately.[5]

2. Waste Collection and Container Management:

Collect all X-GlcA waste in a designated, leak-proof, and chemically compatible container.[7]

[8] The original container may be used if it is in good condition.[5]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"5-Bromo-4-chloro-3-indolyl-β-D-glucuronic acid (X-GlcA)".[7] The label should also indicate

the major components and their approximate percentages if it is a mixed waste stream.[5]
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Keep the waste container securely closed at all times, except when adding waste.[7][9]

3. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste is generated.[5][7]

The SAA should be located at or near the point of generation and must be under the control

of laboratory personnel.[8]

Ensure that the SAA is inspected weekly for any signs of leakage.[5]

4. Disposal of Empty Containers:

An empty container that held X-GlcA should be managed as hazardous waste unless it has

been triple-rinsed.[9][10]

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous

chemical waste.[6][9]

After triple-rinsing, deface the original label on the container before disposing of it in the

regular trash or recycling, as per your institution's guidelines.[10]

5. Prohibited Disposal Methods:

Do Not Pour Down the Drain: Hazardous chemicals, including X-GlcA and its solutions, must

never be poured down the drain.[7][10]

Do Not Dispose of in Regular Trash: Solid X-GlcA waste and contaminated materials should

not be disposed of in the regular trash.[11]

Do Not Evaporate: Do not use evaporation in a fume hood or on a benchtop as a method of

disposal.[10]

6. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container.[7] There is typically no charge for this service for laboratory
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personnel.[10]

By following these procedures, you can ensure the safe and compliant disposal of X-GlcA,

contributing to a secure and environmentally responsible laboratory setting. Always consult

your institution's specific chemical hygiene plan and EHS guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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